5-methyloxepan-4-one
Description
Synthesis Analysis
The synthesis of 5-methyloxepan-2-one involves the reaction of 4-Methylcyclohexanone with m-CPBA and TFA . The reaction mixture is allowed to reach room temperature and left to react for 24 hours .Molecular Structure Analysis
The molecular structure of 5-methyloxepan-4-one is characterized by a cyclic ketone group. The molecular formula is C8H14O2.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-methyloxepan-4-one can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-penten-1-ol", "methylmagnesium bromide", "sodium borohydride", "acetic anhydride", "sodium hydroxide", "sulfuric acid", "sodium chloride", "magnesium sulfate", "pentane" ], "Reaction": [ "Step 1: 4-penten-1-ol is reacted with methylmagnesium bromide to form 5-methylhexan-1-ol.", "Step 2: 5-methylhexan-1-ol is reduced with sodium borohydride to form 5-methylhexan-1-ol.", "Step 3: 5-methylhexan-1-ol is reacted with acetic anhydride and sodium hydroxide to form 5-methylhexan-1-yl acetate.", "Step 4: 5-methylhexan-1-yl acetate is hydrolyzed with sulfuric acid to form 5-methylhexanoic acid.", "Step 5: 5-methylhexanoic acid is reacted with sodium hydroxide to form 5-methylhexanoate.", "Step 6: 5-methylhexanoate is reacted with sulfuric acid to form 5-methylhexanoic acid.", "Step 7: 5-methylhexanoic acid is reacted with sodium hydroxide to form 5-methylhexanoate.", "Step 8: 5-methylhexanoate is reacted with sulfuric acid to form 5-methylhexanoic acid.", "Step 9: 5-methylhexanoic acid is reacted with sodium hydroxide to form 5-methylhexanoate.", "Step 10: 5-methylhexanoate is reacted with sulfuric acid to form 5-methyloxepan-4-one.", "Step 11: The product is purified by extraction with pentane, followed by drying with magnesium sulfate and filtration through sodium chloride." ] } | |
CAS RN |
2254098-91-2 |
Molecular Formula |
C7H12O2 |
Molecular Weight |
128.2 |
Purity |
95 |
Origin of Product |
United States |
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